N-[3-(acetylamino)phenyl]-2-({4-oxo-3-[2-(thiophen-2-yl)ethyl]-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide

• IUPAC Name: N-(3-acetamidophenyl)-2-[4-oxo-3-(2-thiophen-2-ylethyl)thieno[3,2-d]pyrimidin-2-yl]sulfanylacetamide
• InChI: InChI=1S/C22H20N4O3S3/c1-14(27)23-15-4-2-5-16(12-15)24-19(28)13-32-22-25-18-8-11-31-20(18)21(29)26(22)9-7-17-6-3-10-30-17/h2-6,8,10-12H,7,9,13H2,1H3,(H,23,27)(H,24,28)
• InChI Key: HINZDIAAELFYMW-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC(=CC=C1)NC(=O)CSC2=NC3=C(C(=O)N2CCC4=CC=CS4)SC=C3
• Molecular Formula: C22H20N4O3S3
• Molecular Weight: 484.6 g/mol

Description

N-[3-(acetylamino)phenyl]-2-({4-oxo-3-[2-(thiophen-2-yl)ethyl]-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide is a useful research compound. Its molecular formula is C22H20N4O3S3 and its molecular weight is 484.61. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antitumor Activity

Thieno[3,2-d]pyrimidine derivatives have been synthesized and evaluated for their antitumor activity against various human cancer cell lines. A study by Hafez and El-Gazzar (2017) revealed that the majority of these newly synthesized compounds showed potent anticancer activity, comparable to that of doxorubicin, on human breast adenocarcinoma (MCF-7), cervical carcinoma (HeLa), and colonic carcinoma (HCT-116) cell lines (Hafez & El-Gazzar, 2017).

Enzyme Inhibition as a Therapeutic Strategy

The design and synthesis of BPTES analogs, including those resembling the structure of the query compound, have been explored as glutaminase inhibitors, demonstrating potential in attenuating the growth of human lymphoma B cells in vitro and in mouse xenograft models. This research indicates the promise of such compounds in the development of more effective cancer therapies (Shukla et al., 2012).

Antimicrobial and Antioxidant Properties

Derivatives of thieno[3,2-d]pyrimidine have also been studied for their antimicrobial activity. For instance, some newly synthesized sulphonamide derivatives displayed significant antimicrobial properties, suggesting their utility in combating infectious diseases (Fahim & Ismael, 2019).

Chemoselective Synthesis Techniques

Research into chemoselective acetylation techniques for compounds like N-(2-hydroxyphenyl)acetamide, an intermediate for the synthesis of antimalarial drugs, underscores the relevance of such compounds in the synthesis of medically important molecules. These studies highlight the role of innovative synthetic strategies in enhancing drug development processes (Magadum & Yadav, 2018).